Cas no 1877442-79-9 (2-{[Cyclopropyl(methyl)amino]methyl}-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-{[Cyclopropyl(methyl)amino]methyl}-1,3-thiazole-4-carboxylic acid
• CAS No: 1877442-79-9
• MF: C₉H₁₂N₂O₂S
• MW: 212.268780708313
• CID: 6431123
• PubChem ID: 165831530
• Update Time: 2025-05-22

2-{[Cyclopropyl(methyl)amino]methyl}-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-712166
• 2-{[cyclopropyl(methyl)amino]methyl}-1,3-thiazole-4-carboxylic acid
• 1877442-79-9
• 2-{[Cyclopropyl(methyl)amino]methyl}-1,3-thiazole-4-carboxylic acid

• Inchi： 1S/C9H12N2O2S/c1-11(6-2-3-6)4-8-10-7(5-14-8)9(12)13/h5-6H,2-4H2,1H3,(H,12,13)
• InChI Key： JJIPEAIFYHJCFV-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1CN(C)C1CC1

Computed Properties

• Exact Mass: 212.06194880g/mol
• Monoisotopic Mass: 212.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 81.7Ų

Additional information on 2-{[Cyclopropyl(methyl)amino]methyl}-1,3-thiazole-4-carboxylic acid

Comprehensive Overview of 2-{[Cyclopropyl(methyl)amino]methyl}-1,3-thiazole-4-carboxylic acid (CAS No. 1877442-79-9)

2-{[Cyclopropyl(methyl)amino]methyl}-1,3-thiazole-4-carboxylic acid (CAS No. 1877442-79-9) is a structurally unique compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a thiazole core, a heterocyclic ring containing sulfur and nitrogen, which is known for its diverse biological activities. The presence of a cyclopropyl(methyl)amino moiety and a carboxylic acid functional group further enhances its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and bioactive intermediates.

In recent years, the demand for thiazole derivatives has surged due to their versatility in medicinal chemistry. The compound’s CAS No. 1877442-79-9 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its molecular weight and logP value make it suitable for optimizing pharmacokinetic properties, a hot topic in AI-driven drug design. Additionally, the cyclopropyl group is often explored for its conformational rigidity, which can improve target binding affinity.

The synthesis of 2-{[Cyclopropyl(methyl)amino]methyl}-1,3-thiazole-4-carboxylic acid typically involves multi-step organic reactions, including cyclization and functional group interconversion. Its HPLC purity and NMR characterization are critical for ensuring reproducibility in research. Given the growing interest in sustainable chemistry, efforts are underway to develop greener synthetic routes for this compound, aligning with the principles of green chemistry and circular economy.

From a commercial perspective, suppliers of CAS No. 1877442-79-9 often highlight its use in custom synthesis and contract research organizations (CROs). The compound’s patent landscape is also a point of interest, as it may hold potential for intellectual property (IP) development. Researchers and manufacturers alike are keen to understand its scalability and cost-effectiveness, especially in the context of preclinical development.

In summary, 2-{[Cyclopropyl(methyl)amino]methyl}-1,3-thiazole-4-carboxylic acid (CAS No. 1877442-79-9) represents a promising candidate for advancing drug discovery and material innovation. Its unique structure and functional groups make it a valuable tool for addressing challenges in precision medicine and biodegradable materials. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in cutting-edge research.